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Compound of Interest

Compound Name: 5-Bromooctan-4-ol

Cat. No.: B15460786 Get Quote

Disclaimer: This document provides a summary of the potential hazards and toxicity of 5-
Bromooctan-4-ol based on available data for structurally similar compounds. No specific

toxicological studies have been identified for 5-Bromooctan-4-ol itself. Therefore, this guide

should be used for preliminary informational purposes only, and a comprehensive risk

assessment should be conducted prior to any handling or use of this substance.

Introduction
5-Bromooctan-4-ol is a halogenated alcohol. Due to the limited availability of specific

toxicological data for this compound, this guide utilizes information from surrogate molecules,

primarily 4-bromobutanol and 8-bromooctanol, to infer potential hazards. Halogenated

hydrocarbons, as a class, can exert toxic effects through various mechanisms, and it is crucial

to handle such compounds with appropriate caution.

Physicochemical Properties and Hazard
Classification
Quantitative data for 5-Bromooctan-4-ol is not readily available. The following table

summarizes the known properties of surrogate bromoalkanols.
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Property 4-Bromobutanol 8-Bromooctanol

CAS Number 33036-62-3[1] 50816-19-8[2][3][4][5]

Molecular Formula C4H9BrO[1][6][7] C8H17BrO[2][3][4][5]

Molecular Weight 153.02 g/mol [7] 209.12 g/mol [2][3]

Appearance Light yellow liquid[6] Colorless Oil[4]

Boiling Point 56 - 58 °C[6] 105-106 °C at 5 mmHg[3]

Flash Point 7 °C (44.6 °F)[6] >110 °C (>230 °F)[3][4]

Solubility Insoluble in water[6]

Sparingly soluble in

Chloroform, slightly soluble in

Ethyl Acetate[4]

Hazard Classification of Surrogate Compounds:

Hazard 4-Bromobutanol 8-Bromooctanol

Flammability
Highly flammable liquid and

vapor[6]
Combustible liquid[3]

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)[6]
Not classified

Skin Corrosion/Irritation Causes skin irritation[6][8] Causes skin irritation[2]

Serious Eye Damage/Irritation
Causes serious eye irritation[6]

[8]
Causes serious eye irritation[2]

Respiratory Irritation
May cause respiratory

irritation[6][8]
Not classified

Toxicological Profile (Based on Surrogates)
The toxicological properties of 5-Bromooctan-4-ol have not been fully investigated. Based on

data from surrogate bromoalkanols, the primary hazards are expected to be:
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Skin and Eye Irritation: Direct contact with bromoalkanols like 4-bromobutanol and 8-

bromooctanol is known to cause skin and eye irritation.[2][6][8]

Respiratory Tract Irritation: Inhalation of vapors may lead to respiratory irritation, as indicated

for 4-bromobutanol.[6][8]

Harmful if Swallowed: 4-Bromobutanol is classified as harmful if swallowed.[6]

Long-term exposure to some halogenated hydrocarbons has been associated with liver and

kidney toxicity.[9]

Experimental Protocols
Specific experimental protocols for determining the toxicity of 5-Bromooctan-4-ol are not

available. However, standardized methods, such as those established by the Organisation for

Economic Co-operation and Development (OECD), are typically employed for assessing the

acute toxicity of chemical substances.

OECD Test Guideline 420: Acute Oral Toxicity - Fixed
Dose Procedure
This method is designed to assess the acute oral toxicity of a substance.

Principle: A stepwise procedure is used where a substance is administered orally to a single

animal at a defined dose. The outcome of this initial test determines the dose for the next

animal. The test aims to identify a dose that causes clear signs of toxicity but no mortality.

Animal Model: Typically, a single sex of rodent (usually females) is used.

Procedure:

Animals are fasted prior to dosing.

The test substance is administered in a single dose by gavage.

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

Body weight is recorded weekly.
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A gross necropsy is performed on all animals at the end of the study.

Endpoint: The test allows for the determination of the dose at which evident toxicity is

observed and enables classification of the substance according to the Globally Harmonised

System (GHS) for chemical classification.[10]

OECD Test Guideline 402: Acute Dermal Toxicity
This guideline outlines the procedure for assessing acute dermal toxicity.

Principle: The substance is applied to the shaved skin of an animal in a single dose.

Animal Model: Rodents are typically used.

Procedure:

The test substance is applied to a small area of the skin (approximately 10% of the body

surface area) and covered with a porous gauze dressing.

The exposure period is typically 24 hours.

Animals are observed for mortality and signs of toxicity for 14 days.

Body weight is recorded weekly.

A gross necropsy is performed on all animals.

Endpoint: The test provides information on the potential for a substance to cause toxicity

following dermal exposure.[11]

Visualizations
Conceptual Signaling Pathway for Halogenated
Hydrocarbon Toxicity
The exact mechanism of toxicity for 5-Bromooctan-4-ol is unknown. However, a general

mechanism for halogenated hydrocarbons involves metabolic activation to reactive

intermediates that can lead to cellular damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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